Cas no 863921-61-3 (4'-chloro-3'-fluoro-1,1'-biphenyl-4-amine)

4'-chloro-3'-fluoro-1,1'-biphenyl-4-amine structure
863921-61-3 structure
Product Name:4'-chloro-3'-fluoro-1,1'-biphenyl-4-amine
CAS No:863921-61-3
MF:C12H9ClFN
MW:221.657965421677
MDL:MFCD06801866
CID:4253089
PubChem ID:3265089
Update Time:2025-04-24

4'-chloro-3'-fluoro-1,1'-biphenyl-4-amine Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-amine, 4'-chloro-3'-fluoro-
    • 4'-Chloro-3'-fluoro-biphenyl-4-amine
    • 4'-chloro-3'-fluoro-1,1'-biphenyl-4-amine
    • F79208
    • 863921-61-3
    • AKOS004114064
    • CS-0459243
    • 4a(2)-Chloro-3a(2)-fluoro[1,1a(2)-biphenyl]-4-amine
    • 4-Amino-4 inverted exclamation mark -chloro-3 inverted exclamation mark -fluorobiphenyl
    • 4-(4-chloro-3-fluorophenyl)aniline
    • MFCD06801866
    • SY279617
    • DTXSID801265348
    • 4'-Chloro-3'-fluoro-[1,1'-biphenyl]-4-amine
    • MDL： MFCD06801866
    • Inchi： 1S/C12H9ClFN/c13-11-6-3-9(7-12(11)14)8-1-4-10(15)5-2-8/h1-7H,15H2
    • InChI Key： WKFBSNCXBGEYGG-UHFFFAOYSA-N
    • SMILES： C1(C2=CC=C(Cl)C(F)=C2)=CC=C(N)C=C1

Computed Properties

  • Exact Mass: 221.0407551Da
  • Monoisotopic Mass: 221.0407551Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26Ų

4'-chloro-3'-fluoro-1,1'-biphenyl-4-amine Pricemore >>

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